Cas no 2580207-24-3 (2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid)

• Product Name: 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid
• CAS No: 2580207-24-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5659604
• PubChem ID: 165830837
• Update Time: 2025-05-20

2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-635995
• 2287288-41-7
• EN300-27729539
• EN300-27728591
• 2-[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]acetic acid
• 2-[(1r,3r)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]acetic acid
• 2-(3-{[(benzyloxy)carbonyl]amino}cyclobutyl)acetic acid
• 2580207-24-3
• 2580205-45-2
• 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid

• Inchi： 1S/C14H17NO4/c16-13(17)8-11-6-12(7-11)15-14(18)19-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
• InChI Key： OOLOUNOGMWVBLI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid

Comprehensive Overview of 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid (CAS No. 2580207-24-3): Structure, Applications, and Research Insights

2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid (CAS No. 2580207-24-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique cyclobutylacetic acid backbone and benzyloxycarbonyl (Cbz) protecting group. This compound is part of a growing interest in small-molecule modulators and peptide mimetics, which are critical in drug discovery for targeting protein-protein interactions. Researchers are increasingly exploring its potential in enzyme inhibition and prodrug design, aligning with trends in personalized medicine and targeted drug delivery systems.

The structural features of 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid include a cyclobutane ring conformationally constrained to enhance binding affinity, coupled with a carboxylic acid moiety for solubility and derivatization. The Cbz group serves as a temporary protective layer for amines, a strategy widely used in solid-phase peptide synthesis (SPPS). This makes the compound valuable for peptide-based therapeutics, a field experiencing rapid growth due to advancements in bioconjugation techniques and biodegradable materials.

Current research hotspots involving CAS No. 2580207-24-3 intersect with AI-driven drug discovery and computational chemistry. For instance, molecular docking studies leverage its rigid cyclobutyl scaffold to predict interactions with enzymes like proteases or kinases. Additionally, its role in metabolite synthesis is being investigated, particularly for bioactive natural products. These applications resonate with frequent search queries such as "Cbz-protected amino acids in drug development" or "cyclobutane derivatives in medicinal chemistry".

From a synthetic perspective, 2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylacetic acid is synthesized via stereoselective cycloaddition or ring-closing metathesis, methods often optimized using green chemistry principles. Its stability under physiological conditions makes it suitable for in vivo studies, a topic frequently searched in conjunction with preclinical pharmacokinetics. Furthermore, its compatibility with click chemistry platforms enables modular functionalization, addressing the demand for multifunctional scaffolds in cancer immunotherapy research.

In summary, CAS No. 2580207-24-3 exemplifies the convergence of structural ingenuity and therapeutic potential. As the scientific community prioritizes fragment-based drug design and sustainable synthesis, this compound’s relevance will likely expand, offering answers to trending questions like "How do cyclobutanes improve drug selectivity?" or "What are emerging uses of Cbz-protected intermediates?" Its versatility ensures it remains a key player in cutting-edge life sciences innovation.